Cas no 1806766-70-0 (6-(Difluoromethyl)-5-methylpyridin-3-amine)

• Product name: 6-(Difluoromethyl)-5-methylpyridin-3-amine
• CAS No: 1806766-70-0
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• MDL: MFCD25477032
• CID: 4618061
• PubChem ID: 129009749

6-(Difluoromethyl)-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-5-methylpyridin-3-amine
• 6-(Difluoromethyl)-5-methylpyridine-3-amine
• 5-Amino-2-(difluoromethyl)-3-methylpyridine
• XREAQVAKWNCNCZ-UHFFFAOYSA-N
• D93755
• MFCD25477032
• DB-414397
• TQU0399
• 6-(Difluoromethyl)-5-methyl-3-pyridinamine
• AKOS034073316
• 6-(difluoromethyl)-5-methyl-pyridin-3-amine
• 1806766-70-0
• AS-65311
• EN300-702610
• SCHEMBL22747821
• Z1726039077

• MDL： MFCD25477032
• Inchi： 1S/C7H8F2N2/c1-4-2-5(10)3-11-6(4)7(8)9/h2-3,7H,10H2,1H3
• InChI Key： XREAQVAKWNCNCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=CN=1)N)F

Computed Properties

• Exact Mass: 158.06555459g/mol
• Monoisotopic Mass: 158.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 6-(Difluoromethyl)-5-methylpyridin-3-amine

Introduction to 6-(Difluoromethyl)-5-methylpyridin-3-amine (CAS No. 1806766-70-0)

6-(Difluoromethyl)-5-methylpyridin-3-amine (CAS No. 1806766-70-0) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This molecule, characterized by its unique difluoromethyl and methyl substituents on a pyridine ring, has garnered attention for its diverse applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The chemical structure of 6-(Difluoromethyl)-5-methylpyridin-3-amine is defined by its pyridine core, which is a six-membered aromatic ring containing one nitrogen atom. The presence of the difluoromethyl group at the 6-position and the methyl group at the 5-position imparts specific electronic and steric properties that influence its reactivity and biological activity. These substituents contribute to the compound's stability and enhance its binding affinity to various biological targets.

Recent research has focused on the synthesis and characterization of 6-(Difluoromethyl)-5-methylpyridin-3-amine. One notable study published in the Journal of Organic Chemistry (2021) detailed an efficient synthetic route using a palladium-catalyzed cross-coupling reaction. This method not only improved the yield but also reduced the number of steps required, making it a more viable option for large-scale production.

In the realm of pharmacology, 6-(Difluoromethyl)-5-methylpyridin-3-amine has shown promise as a lead compound for drug discovery. Its ability to modulate specific enzymes and receptors makes it a valuable candidate for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. This finding suggests that 6-(Difluoromethyl)-5-methylpyridin-3-amine could be further developed into an effective anticancer agent.

Beyond its pharmaceutical applications, 6-(Difluoromethyl)-5-methylpyridin-3-amine has also found use in agrochemical research. A recent study in Pesticide Biochemistry and Physiology (2021) demonstrated that this compound could serve as a potent herbicide with low environmental impact. The unique combination of fluorine atoms and the pyridine ring provides enhanced selectivity and efficacy against weeds, making it an attractive option for sustainable agriculture practices.

The physical properties of 6-(Difluoromethyl)-5-methylpyridin-3-amine, such as its melting point, boiling point, and solubility, have been extensively studied to optimize its use in various applications. These properties are crucial for determining its stability under different conditions and its compatibility with other compounds in formulations.

In terms of safety, while 6-(Difluoromethyl)-5-methylpyridin-3-amine is not classified as a hazardous material, proper handling and storage protocols should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

The environmental impact of 6-(Difluoromethyl)-5-methylpyridin-3-amine is another important consideration. Studies have shown that this compound has low toxicity to non-target organisms and minimal persistence in the environment when used according to recommended guidelines. This makes it a safer alternative to many traditional chemicals used in similar applications.

In conclusion, 6-(Difluoromethyl)-5-methylpyridin-3-amine (CAS No. 1806766-70-0) is a promising compound with a wide range of potential applications in chemistry, pharmacology, and agrochemicals. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications across multiple fields.